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Compound of Interest

Compound Name: 2,6-Dibromo-4-methoxypyridine

Cat. No.: B039753 Get Quote

An In-depth Technical Guide to 2,6-Dibromo-4-
methoxypyridine
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,6-Dibromo-4-methoxypyridine is a halogenated and methoxy-functionalized pyridine

derivative that serves as a versatile intermediate in organic synthesis.[1] Its unique structural

features, including the presence of two reactive bromine atoms and an electron-donating

methoxy group, make it a valuable building block for the construction of more complex

molecules.[1] This guide provides a comprehensive overview of its physical and chemical

properties, synthesis, and applications, with a focus on its relevance in pharmaceutical and

agrochemical research.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,6-Dibromo-4-methoxypyridine is

presented in the table below.
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Property Value Reference

Molecular Formula C₆H₅Br₂NO [1][2]

Molecular Weight 266.92 g/mol [1]

CAS Number 117873-72-0 [1]

Appearance Off-white crystalline powder [1]

Melting Point 128-131 °C [1]

Boiling Point 283.0±35.0 °C (Predicted) [2]

Density 1.919±0.06 g/cm³ (Predicted) [2]

Flash Point 124.9 °C [2]

Solubility
Information not readily

available

Storage Conditions Store at 0-8 °C [1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2,6-Dibromo-4-
methoxypyridine. While detailed spectra are best obtained from experimental analysis, typical

spectroscopic characteristics are available. ChemicalBook provides access to ¹H NMR, ¹³C

NMR, IR, and Mass Spectrometry data for this compound.[3]

Chemical Reactivity and Synthesis
The reactivity of 2,6-Dibromo-4-methoxypyridine is largely dictated by the pyridine ring and

its substituents. The bromine atoms are susceptible to a variety of chemical transformations,

including nucleophilic substitution and metal-halogen exchange reactions.[4] This reactivity

allows for the introduction of diverse functional groups, making it a key intermediate in the

synthesis of novel compounds.[1]

A common synthetic route to 2,6-Dibromo-4-methoxypyridine involves the reaction of 2,4,6-

tribromopyridine with sodium methoxide in refluxing methanol, affording the desired product in

an 80% yield.[2][5]
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A schematic overview of the synthesis of 2,6-Dibromo-4-methoxypyridine.

Experimental Protocols
Synthesis of 2,6-Dibromo-4-methoxypyridine from 2,4,6-Tribromopyridine[2][5]

Materials:

2,4,6-Tribromopyridine

Sodium methoxide (1.2 equivalents)

Methanol

Procedure:

Dissolve 2,4,6-tribromopyridine in methanol.

Add sodium methoxide (1.2 equivalents) to the solution.

Reflux the reaction mixture. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Remove the methanol under reduced pressure.

The crude product can be purified by recrystallization or column chromatography to yield 2,6-
Dibromo-4-methoxypyridine.

Applications in Research and Drug Development
2,6-Dibromo-4-methoxypyridine is a significant intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1] Its structure allows for modifications that can lead to

the development of novel compounds with potential biological activity.[1]

Pharmaceuticals: This compound is utilized in the development of pharmaceutical agents,

particularly those targeting neurological disorders.[1] It also serves as an intermediate in the

synthesis of kinase inhibitors and other biologically active molecules.[6] Pyridine intermediates,
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in general, are frequently employed in drug discovery due to their inherent biological activity

and synthetic versatility.

Agrochemicals: It serves as a key intermediate in the synthesis of pesticides, contributing to the

development of effective agrochemicals that target specific pests while aiming to minimize

environmental impact.[1]

Organic Synthesis: The reactivity of the bromine atoms makes it a useful reactant for preparing

various organic compounds, such as pyridine-pyridone alternate oligomers and derivatives of

cyclic adenosine monophosphate (cAMP).[5]

Key application areas of 2,6-Dibromo-4-methoxypyridine.

Conclusion
2,6-Dibromo-4-methoxypyridine is a valuable and versatile chemical intermediate with

significant applications in both industrial and academic research. Its unique combination of

functional groups provides a platform for the synthesis of a wide range of more complex and

potentially bioactive molecules. Researchers in drug discovery and agrochemical development

will find this compound to be a useful tool in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of 2,6-Dibromo-4-
methoxypyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039753#physical-and-chemical-properties-of-2-6-
dibromo-4-methoxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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